Cas no 208516-15-8 (t-Butyl 4-boronobenzenesulfonamide)

• Product Name: t-Butyl 4-boronobenzenesulfonamide
• CAS No: 208516-15-8
• MF: C₁₀H₁₆BNO₄S
• MW: 257.11434173584
• MDL: MFCD06659841
• CID: 252188
• PubChem ID: 22107170
• Update Time: 2025-05-21

t-Butyl 4-boronobenzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• (4-(N-(tert-Butyl)sulfamoyl)phenyl)boronic acid
• 4-(tert-Butylsulfamoyl)benzeneboronic acid
• [4-(tert-butylsulfamoyl)phenyl]boronic acid
• Boronic acid,B-[4-[[(1,1-dimethylethyl)amino]sulfonyl]phenyl]-
• t-Butyl 4-boronobenzenesulfonamide
• 4-t-butylaminosulfonylbenzene boronic acid
• 4-t-butylaminosulfonyl-phenylboronic acid
• 4-tert-butylsulfamoyl-benzeneboronic acid
• N-tert-butyl 4-boronobenzenesulfonamide
• 4-(tert-Butylaminosulphonyl)benzeneboronic acid
• TERT-BUTYL 4-BORONOBENZENESULFONAMIDE
• BBTSLOMTYZIGGC-UHFFFAOYSA-N
• OR4030
• AB26453
• 4-
• CHEMBL351047
• SCHEMBL2323303
• CS-0175391
• 208516-15-8
• DTXSID60622484
• AKOS015833526
• 4-{[Tert-Butylamino]Sulfonyl}Benzene Boronic Acid
• A848041
• 4-(tert.-butylsulfamoyl)-phenylboronic acid
• 4-(N-tert-butylsulfamoyl)phenylboronic acid
• Boronic acid, B-[4-[[(1,1-dimethylethyl)amino]sulfonyl]phenyl]-
• 4-(TERT-BUTYLAMINOSULFONYL)BENZENEBORONIC ACID
• (4-(N-(tert-Butyl)sulfamoyl)phenyl)boronicacid
• PS-9612
• FT-0688850
• MFCD06659841
• 4-(tert-butylsulfamoyl)phenylboronic acid
• GS4166
• DB-016190

• MDL： MFCD06659841
• Inchi： 1S/C10H16BNO4S/c1-10(2,3)12-17(15,16)9-6-4-8(5-7-9)11(13)14/h4-7,12-14H,1-3H3
• InChI Key： BBTSLOMTYZIGGC-UHFFFAOYSA-N
• SMILES： S(C1C=CC(B(O)O)=CC=1)(NC(C)(C)C)(=O)=O

Computed Properties

• Exact Mass: 257.08900
• Monoisotopic Mass: 257.0893093g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 95

Experimental Properties

• Density: 1.28
• Melting Point: 128-132
• Boiling Point: 427.2°C at 760 mmHg
• Flash Point: 212.2°C
• Refractive Index: 1.554
• PSA: 95.01000
• LogP: 0.91490

t-Butyl 4-boronobenzenesulfonamide Security Information

• Hazard Statement： Irritant/Keep Cold
• Hazardous Material Identification：
• Storage Condition：Keep cold

Additional information on t-Butyl 4-boronobenzenesulfonamide

Comprehensive Overview of t-Butyl 4-boronobenzenesulfonamide (CAS No. 208516-15-8)

t-Butyl 4-boronobenzenesulfonamide (CAS No. 208516-15-8) is a specialized boronic acid derivative widely utilized in organic synthesis, pharmaceutical research, and material science. This compound features a sulfonamide group and a boron moiety, making it a versatile building block for Suzuki-Miyaura cross-coupling reactions, a cornerstone in modern drug discovery and agrochemical development. Its unique structure enables precise molecular modifications, aligning with the growing demand for high-precision chemical reagents in green chemistry and sustainable synthesis.

The compound’s t-butyl group enhances steric stability, while the benzenesulfonamide backbone contributes to its solubility in organic solvents, a critical factor for catalytic applications. Researchers increasingly focus on 208516-15-8 due to its compatibility with bioconjugation techniques, addressing trends in targeted drug delivery and proteomics. Recent studies highlight its role in developing PET imaging probes, a hotspot in precision medicine.

In the context of AI-driven drug design, t-Butyl 4-boronobenzenesulfonamide is frequently indexed in cheminformatics databases for its pharmacophore properties. Its boronate ester formation capability is pivotal for click chemistry, a technique dominating discussions in combinatorial chemistry forums. Users searching for "boronic acid applications 2024" or "sulfonamide-based catalysts" will find this compound relevant, as it bridges gaps between small-molecule synthesis and biomaterial engineering.

From an industrial perspective, CAS 208516-15-8 aligns with the shift toward low-waste synthetic routes. Its stability under microwave-assisted synthesis conditions makes it ideal for high-throughput screening, a priority for pharmaceutical manufacturers. Environmental concerns drive interest in its biodegradable byproducts, a topic trending in ESG-focused research.

Quality control protocols for t-Butyl 4-boronobenzenesulfonamide emphasize HPLC purity and NMR validation, addressing demands for reproducible research materials. FAQs like "How to store boronates?" underscore the need for anhydrous conditions, while queries on "sulfonamide reactivity" reflect its role in heterocycle formation. This dual functionality positions it as a multipurpose reagent in academic and industrial labs.

Emerging applications include its use in MOF (Metal-Organic Framework) functionalization, a frontier in carbon capture technology. The compound’s boron-nitrogen interaction potential also sparks interest in battery electrolyte research, linking it to renewable energy innovations. Such interdisciplinary relevance ensures its prominence in scientific literature and patent filings.

In summary, t-Butyl 4-boronobenzenesulfonamide (CAS No. 208516-15-8) exemplifies the convergence of synthetic utility and cutting-edge research. Its adaptability to green chemistry principles and alignment with life science advancements solidify its status as a high-value chemical for future-oriented applications.